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Compound of Interest

Compound Name: Volemitol

Cat. No.: B7822156 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

Volemitol, a naturally occurring seven-carbon sugar alcohol, is utilized in various research

applications.[1][2][3] While specific disposal guidelines for volemitol are not readily available,

its chemical properties as a sugar alcohol, combined with standard laboratory chemical waste

procedures, can inform a safe and effective disposal plan.

Volemitol: Chemical and Physical Properties
Understanding the characteristics of volemitol is the first step in determining the appropriate

disposal method. It is a white, crystalline, water-soluble solid.[2] Key properties are

summarized in the table below.

Property Value Reference

Chemical Formula C7H16O7 [2][3][4]

Molar Mass 212.198 g/mol [1][3]

Appearance White crystalline substance [2][3]

Melting Point 152-153 °C [2][3]

Solubility Highly soluble in water [2]
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Recommended Disposal Procedures for Volemitol
Given that volemitol is a sugar alcohol, it is generally considered to be of low toxicity and

biodegradable. However, it is crucial to adhere to institutional and local regulations for chemical

waste disposal. The following step-by-step guide provides a general procedure for the proper

disposal of volemitol.

Step 1: Review Institutional and Local Regulations Before proceeding with any disposal

method, consult your institution's Environmental Health and Safety (EHS) office for specific

guidelines on chemical waste. Local regulations may also have specific requirements for the

disposal of laboratory chemicals.

Step 2: Assess for Contamination If the volemitol waste is contaminated with other hazardous

materials (e.g., organic solvents, heavy metals, toxic compounds), it must be treated as

hazardous waste.[5] The disposal protocol for the most hazardous component in the mixture

should be followed.

Step 3: Disposal of Uncontaminated Volemitol

Solid Waste:

Collect uncontaminated solid volemitol waste in a clearly labeled, sealed container.

The label should include the chemical name ("Volemitol") and indicate that it is non-

hazardous waste.

Dispose of the container in accordance with your institution's procedures for non-

hazardous solid chemical waste. This may involve placing it in a designated solid waste

stream for collection by the EHS office.[5]

Aqueous Solutions:

For small quantities of dilute, uncontaminated aqueous solutions of volemitol, check with

your local EHS guidelines. In some cases, highly diluted, non-hazardous, and readily

biodegradable solutions may be permissible for drain disposal with copious amounts of

water.[6] However, this is not a universal practice and requires explicit approval.
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If drain disposal is not permitted, or for larger volumes, collect the aqueous solution in a

sealed, properly labeled container.

The label should clearly identify the contents as "Aqueous Volemitol Solution" and note its

non-hazardous nature.

Arrange for pickup and disposal through your institution's chemical waste program.

Step 4: Disposal of Contaminated Volemitol

Segregation: Do not mix volemitol waste with other incompatible waste streams.[7]

Containerization: Place the contaminated volemitol waste in a sealed, leak-proof container

that is compatible with all components of the waste.

Labeling: Label the container clearly as "Hazardous Waste." The label must include the full

chemical names of all constituents, including volemitol and any contaminants, along with

their approximate concentrations.[5]

Storage: Store the hazardous waste container in a designated, well-ventilated, and secure

area until it is collected by your institution's EHS personnel.

Disposal: Follow your institution's established procedures for the disposal of hazardous

chemical waste.[8]

Volemitol Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

volemitol waste in a laboratory setting.
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Non-Hazardous Disposal
Hazardous Disposal

Volemitol Waste Generated

Is the waste contaminated with
hazardous materials?

Is the waste solid or an
aqueous solution?

No

Collect in a sealed, compatible container.

Yes

Collect in a labeled container
for non-hazardous solid waste.

Solid

Consult EHS for drain disposal approval.
If not approved, collect in a labeled

container for non-hazardous aqueous waste.

Aqueous

Dispose via institutional
non-hazardous waste stream.

Label as 'Hazardous Waste' with all
constituents and concentrations.

Store in a designated secure area.

Dispose via institutional
hazardous waste program.

Click to download full resolution via product page

Volemitol Disposal Decision Workflow

By following these guidelines and the logical workflow, researchers can ensure the safe and

compliant disposal of volemitol, thereby protecting themselves, their colleagues, and the
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environment. Always prioritize safety and adhere to the specific protocols established by your

institution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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